Cas no 65418-71-5 (1,3-Bis(4-hydroxyphenyl)-2-propyn-1-one; Di-Me ether)

• Product name: 1,3-Bis(4-hydroxyphenyl)-2-propyn-1-one; Di-Me ether
• CAS No: 65418-71-5
• MF: C₁₇H₁₄O₃
• MW: 266.291
• CID: 2793890
• PubChem ID: 11334615

1,3-Bis(4-hydroxyphenyl)-2-propyn-1-one; Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 65418-71-5
• SCHEMBL10069794
• DTXSID80462748
• DTXCID70413567
• 2-Propyn-1-one, 1,3-bis(4-methoxyphenyl)-
• 1,3-Bis(4-hydroxyphenyl)-2-propyn-1-one; Di-Me ether

• Inchi： InChI=1S/C17H14O3/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,1-2H3
• InChI Key： VQJWMEHHOBXLIG-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1)C#CC(=O)c1ccc(OC)cc1

Computed Properties

• Exact Mass: 266.094294304Da
• Monoisotopic Mass: 266.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.8